Cas no 7189-03-9 (1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester)

1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester structure
7189-03-9 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester
CAS No:7189-03-9
MF:C18H16N2O2
MW:292.331844329834
CID:544863
PubChem ID:882876
Update Time:2025-04-19

1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester
    • 7189-03-9
    • CCG-304476
    • Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate
    • AKOS001011859
    • SCHEMBL22331103
    • DTXSID00358250
    • ethyl 1,3-diphenylpyrazole-4-carboxylate
    • TQP1135
    • Z53838155
    • Inchi: 1S/C18H16N2O2/c1-2-22-18(21)16-13-20(15-11-7-4-8-12-15)19-17(16)14-9-5-3-6-10-14/h3-13H,2H2,1H3
    • InChI Key: UWEPGNDDAIRWGC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 292.12128
  • Monoisotopic Mass: 292.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12

1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ;  1 h, rt
Reference
Application of Photoclick Chemistry for the Synthesis of Pyrazoles via 1,3-Dipolar Cycloaddition between Alkynes and Nitrilimines Generated In Situ
Remy, Richard ; Bochet, Christian G., European Journal of Organic Chemistry, 2018, 2018(3), 316-328

Production Method 2

Reaction Conditions
Reference
Microwave-assisted 1,3-dipolar cycloaddition reactions of nitrilimines and nitrile oxides
Kaddar, Hafida; Hamelin, Jack; Benhaoua, Hadj, Journal of Chemical Research, 1999, (12), 718-719

1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester Raw materials

1H-Pyrazole-4-carboxylic acid, 1,3-diphenyl-, ethyl ester Preparation Products

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